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Compound of Interest

Compound Name: 2-Chloro-4-fluorobenzonitrile

Cat. No.: B042565

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Chloro-4-fluorobenzonitrile
(CAS No. 60702-69-4). Adherence to these procedures is essential for ensuring laboratory
safety and minimizing risk.

Hazard Identification and Safety Data

2-Chloro-4-fluorobenzonitrile is a compound that presents several health hazards. It is
harmful if swallowed, comes into contact with the skin, or is inhaled.[1][2] It is also known to

cause skin and serious eye irritation.[1] The target organ for systemic toxicity is the respiratory
system.
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Hazard Category GHS Classification Signal Word Hazard Statements
o ) H302: Harmful if
Acute Toxicity (Oral) Category 4 Warning
swallowed[1][2]
H311: Toxic in contact
Acute Toxicity ) with skin, H312:
Category 3/4 Danger/Warning )
(Dermal) Harmful in contact
with skin[1]
Acute Toxicity ] H332: Harmful if
) Category 4 Warning )
(Inhalation) inhaled[1]
Skin ] H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation[1]
Serious Eye ] H319: Causes serious
o Category 2 Warning o
Damage/Irritation eye irritation[1]
Specific Target Organ ) H335: May cause
o Category 3 Warning ) o
Toxicity respiratory irritation
Physical and Chemical Properties
Molecular Formula C7H3CIFN[1][3]

Molecular Weight 155.56 g/mol [3]
Appearance White glistening crystals or clear solid[2][4]
Melting Point 63 - 66 °C[4]

Storage Class

11 - Combustible Solids

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is critical to minimize exposure. The following flowchart

outlines the decision-making process for selecting the correct gear.
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Personal Protective Equipment (PPE) Selection

Task Assessment:
Handling 2-Chloro-4-fluorobenzonitrile

Are engineering controls
(e.g., fume hood) available and operational?

INo, but necessary

Select Appropriate PPE

Respiratory Protection:
- Use in a well-ventilated area or outdoors
- If ventilation is inadequate or dust is present,
use a NIOSH/MSHA approved respirator (e.g., N95 dust mask)

Eye/Face Protection: Skin Protection:
Safety glasses with side-shields (EN166) - Impervious clothing
or chemical safety goggles - Chemical-resistant gloves (inspect before use)

Proceed with work

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-Chloro-4-fluorobenzonitrile.
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Standard Operating Procedures

Handling:

e Avoid contact with skin and eyes.[4]

Do not breathe dust.[4]

Wash hands thoroughly after handling.[4][5]

Do not eat, drink, or smoke when using this product.[4][5]

Use only outdoors or in a well-ventilated area.[4][5]

Facilities storing or utilizing this material should be equipped with an eyewash facility and a
safety shower.[6]

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4][5]
o Store locked up.[4][5]

e Incompatible materials include acids, bases, and strong oxidizing agents.[4]

Spill and Disposal Plan

In the event of a spill, immediate and appropriate action is necessary to prevent contamination
and exposure.
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Spill Response and Disposal Plan

Spill of 2-Chloro-4-fluorobenzonitrile

Evacuate immediate area
and ensure adequate ventilation

l

Don appropriate PPE
(respirator, gloves, eye protection, lab coat)

Contain the spill
Avoid generating dust

Clean up spill:
- Sweep up and shovel into a suitable, closed container for disposal
- Do not let the chemical enter drains

Decontaminate the area
and wash hands thoroughly

Dispose of waste:
- Dispose of contents/container to an approved waste disposal plant
- Offer surplus and non-recyclable solutions to a licensed disposal company

Report the incident

Click to download full resolution via product page

Caption: Spill Response and Disposal Workflow.
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Disposal:

Dispose of contents and container to an approved waste disposal plant.[4][7]

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations for
complete and accurate classification.[8]

¢ One disposal method is to dissolve or mix the material with a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber.[9]

o Contaminated packaging should be disposed of as an unused product.[10]

First-Aid Measures

« |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[4][5] Rinse
mouth.[4][5]

« If on Skin: Wash with plenty of soap and water.[4] If skin irritation occurs, get medical
advice/attention.[5] Take off contaminated clothing and wash it before reuse.[4][5]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing.[4][5] Call a
POISON CENTER or doctor/physician if you feel unwell.[4] If not breathing, give artificial
respiration.[4]

 If in Eyes: Rinse cautiously with water for several minutes.[4][5] Remove contact lenses, if
present and easy to do.[4][5] Continue rinsing.[4][5] If eye irritation persists, get medical
advice/attention.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Chloro-4-
fluorobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042565#personal-protective-equipment-for-handling-
2-chloro-4-fluorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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